N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C20H22FN3OS.ClH/c1-23(2)12-7-13-24(18(25)14-15-8-4-3-5-9-15)20-22-19-16(21)10-6-11-17(19)26-20;/h3-6,8-11H,7,12-14H2,1-2H3;1H
• InChI Key: UFVIPNBGWCMUHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)CC3=CC=CC=C3.Cl
• Molecular Formula: C20H23ClFN3OS
• Molecular Weight: 407.9 g/mol
• CAS No.: 1216726-87-2

Description

N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3OS and its molecular weight is 407.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Activities

• Synthesis and Anti-inflammatory Activity

  Research has documented the synthesis of novel derivatives similar to N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride, demonstrating significant anti-inflammatory activities. The chemical structures of these compounds were confirmed through various spectral analyses, and their anti-inflammatory potential was assessed, showing notable efficacy in some derivatives (Sunder & Maleraju, 2013).

• Antitumor Evaluation

  Novel derivatives of 6-amino-2-phenylbenzothiazole, bearing different substituents, have been synthesized as hydrochloride salts and evaluated for their cytostatic activities against various malignant human cell lines. This research suggests the potential of these compounds, which share a structural motif with this compound, in cancer therapy (Racané et al., 2006).

• Potential Antipsychotic Agents

  A study on the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, with structural similarities to the compound of interest, showed antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors. This suggests their utility as novel antipsychotic agents (Wise et al., 1987).

• Anti-Lung Cancer Activity

  The synthesis of fluoro substituted benzo[b]pyran derivatives has shown anticancer activity against human cancer cell lines at low concentrations, indicating the potential therapeutic applications of fluoro-substituted compounds in lung cancer treatment (Hammam et al., 2005).

Other Scientific Utilities

• Synthesis of Structurally Diverse Libraries: The use of derivatives similar to this compound in generating structurally diverse compound libraries through alkylation and ring closure reactions has been explored. This highlights the compound's role in the development of new chemical entities with potential applications in various fields of research (Roman, 2013).